Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 3-(4-chlorophenyl)-4-oxo-5-[(2-phenylacetyl)amino]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H18ClN3O4S/c1-2-31-23(30)20-17-13-32-21(25-18(28)12-14-6-4-3-5-7-14)19(17)22(29)27(26-20)16-10-8-15(24)9-11-16/h3-11,13H,2,12H2,1H3,(H,25,28)
• InChI Key: FNUUYEPYGUTKGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CC3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C23H18ClN3O4S
• Molecular Weight: 467.9 g/mol

Description

Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H18ClN3O4S and its molecular weight is 467.92. The purity is usually 95%.
BenchChem offers high-quality Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of novel thieno[2,3-c]pyridazines, including compounds structurally similar to Ethyl 3-(4-chlorophenyl)-4-oxo-5-(2-phenylacetamido)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate, involves reactions with various reagents to produce a range of heterocyclic compounds. These reactions highlight the versatility of thienopyridazines in synthesizing novel heterocycles with potential biological activities. For instance, the reaction of ethyl 2,3-dihydro-5,6-diphenyl-3-thioxopyridazine-4-carboxylate with different reagents results in diphenyl-3-hydroxy thieno[2,3-c]pyridazines, used as precursors for further heterocyclic syntheses (Radwan & Bakhite, 1999).

Biological Activities

Compounds in this chemical class have been explored for various biological activities. For example, some synthesized compounds were evaluated for their antibacterial and antifungal activities, indicating the potential pharmacological importance of these molecules. The structural analysis, including crystal and molecular structure studies, provides insights into the interactions that contribute to the biological efficacy of these compounds (Achutha et al., 2017).

The synthesis and pharmacological screening of derivatives have revealed effects on the central nervous system, suggesting a wide range of potential therapeutic applications for such compounds. These screenings are crucial for understanding the compound's pharmacodynamics and pharmacokinetics (Zabska et al., 1998).